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Introduction

CD80 (also known as B7-1) is a crucial costimulatory molecule expressed on the surface of
antigen-presenting cells (APCs), such as dendritic cells, B cells, and macrophages.[1] The
interaction between CD80 on APCs and its receptor, CD28, on T-cells provides a critical
second signal, alongside the T-cell receptor (TCR) signal, for full T-cell activation, proliferation,
and cytokine production.[1][2] This costimulatory pathway is a key regulator of the immune
response. Dysregulation of the CD80-CD28 interaction is implicated in autoimmune diseases
and cancer.[1][3] Consequently, inhibiting this interaction presents a promising therapeutic
strategy for modulating immune responses.[3]

This document provides a detailed protocol for an in vitro cell-based assay designed to identify
and characterize inhibitors of the CD80-CD28 interaction, using the hypothetical inhibitor
CD80-IN-3 as an example. The assay measures the inhibition of T-cell activation by quantifying
the reduction in Interleukin-2 (IL-2) production.
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CD80-CD28 Signaling Pathway

The binding of CD80 on an APC to CD28 on a T-cell, concurrent with TCR engagement with
the MHC-antigen complex, initiates a signaling cascade that leads to T-cell activation. This
includes the production of key cytokines like IL-2, which promotes T-cell proliferation and
survival.[4]
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Caption: CD80-CD28 costimulatory signaling pathway.

Experimental Workflow: CD80-IN-3 Inhibition Assay

The following diagram outlines the major steps for evaluating the inhibitory potential of CD80-
IN-3 on T-cell activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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